Cas no 944904-75-0 (tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate)

Tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate is a versatile bromomethyl-substituted indazole derivative used as a key intermediate in organic synthesis and pharmaceutical research. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, while the bromomethyl moiety offers reactivity for further functionalization, such as nucleophilic substitution or cross-coupling reactions. The 5-fluoro substitution introduces electronic modulation, potentially influencing the biological activity of derived compounds. This compound is particularly valuable in the development of indazole-based scaffolds for medicinal chemistry applications, including kinase inhibitors and other therapeutic agents. Its well-defined structure and reactivity make it a reliable building block for complex molecule synthesis.

tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate structure

944904-75-0 structure

Product Name:tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate

CAS No:944904-75-0

MF:C₁₃H₁₄BrFN₂O₂

MW:329.164865970612

MDL:MFCD10696845

CID:1040472

PubChem ID:70700904

Update Time:2025-06-07

tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate
- 1H-Indazole-1-carboxylic acid, 3-(broMoMethyl)-5-fluoro-, 1,1-diMethylethyl ester
- AB58325
- tert-Butyl3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate
- 944904-75-0
- AKOS016006455
- DS-4215
- tert-butyl 3-(bromomethyl)-5-fluoroindazole-1-carboxylate
- DTXSID50743692
- F17786
- MDL： MFCD10696845
- Inchi： 1S/C13H14BrFN2O2/c1-13(2,3)19-12(18)17-11-5-4-8(15)6-9(11)10(7-14)16-17/h4-6H,7H2,1-3H3
- InChI Key： LRSRYKHAOOIREJ-UHFFFAOYSA-N
- SMILES： BrCC1C2C=C(C=CC=2N(C(=O)OC(C)(C)C)N=1)F

Computed Properties

Exact Mass: 328.02227g/mol
Monoisotopic Mass: 328.02227g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 348
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 44.1Å²

tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	WC750-100mg	tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate	944904-75-0	95+%	100mg	2875CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	WC750-250mg	tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate	944904-75-0	95+%	250mg	4597CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	WC750-1g	tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate	944904-75-0	95+%	1g	11505CNY	2021-05-07
Apollo Scientific	PC402003-250mg	tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate	944904-75-0		250mg	£370.00	2024-07-20
Chemenu	CM150253-1g	tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate	944904-75-0	95%	1g	$1536	2024-07-19
TRC	T074610-50mg	tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate	944904-75-0		50mg	$ 510.00	2022-06-03
TRC	T074610-100mg	tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate	944904-75-0		100mg	$ 850.00	2022-06-03
Chemenu	CM150253-1g	tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate	944904-75-0	95%	1g	$1150	2021-08-05
Alichem	A269002048-100mg	tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate	944904-75-0	95%	100mg	$338.80	2023-08-31
Alichem	A269002048-250mg	tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate	944904-75-0	95%	250mg	$501.84	2023-08-31